Cas no 1208076-68-9 (5-Bromo-2,4-difluorobenzenethiol)

• Product Name: 5-Bromo-2,4-difluorobenzenethiol
• CAS No: 1208076-68-9
• MF: C₆H₃BrF₂S
• MW: 225.053826570511
• MDL: MFCD12026146
• CID: 4577539
• Update Time: 2023-04-05

5-Bromo-2,4-difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-difluorobenzenethiol
• Benzenethiol, 5-bromo-2,4-difluoro-
• 5-Bromo-2,4-difluorobenzenethiol

• MDL： MFCD12026146
• Inchi： 1S/C6H3BrF2S/c7-3-1-6(10)5(9)2-4(3)8/h1-2,10H
• InChI Key： XTTDJGFQWAEBKL-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Br)=C(F)C=C1F

Computed Properties

• Exact Mass: 223.911
• Monoisotopic Mass: 223.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2